Cas no 5344-33-2 (2-(ethoxymethyl)-2,4-dimethylpentane-1,5-diol)

• Product Name: 2-(ethoxymethyl)-2,4-dimethylpentane-1,5-diol
• CAS No: 5344-33-2
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 1582399
• PubChem ID: 219612
• Update Time: 2025-04-21

2-(ethoxymethyl)-2,4-dimethylpentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)-2,4-dimethylpentane-1,5-diol
• AC1L574C
• AR-1C9226
• CTK4J8000
• 2-ethoxymethyl-2,4-dimethyl-pentane-1,5-diol
• AC1Q7BJW
• 2-(Ethoxymethyl)-2,4-dimethyl-1,5-pentanediol
• NSC1104
• 2-Aethoxymethyl-2,4-dimethyl-pentan-1,5-diol
• AC1L574C; AR-1C9226; CTK4J8000; 2-ethoxymethyl-2,4-dimethyl-pentane-1,5-diol; AC1Q7BJW; 2-(Ethoxymethyl)-2,4-dimethyl-1,5-pentanediol; NSC1104; 2-Aethoxymethyl-2,4-dimethyl-pentan-1,5-diol;
• NSC 1104
• NSC-1104
• 2-(ethoxymethyl)-2,4-dimethyl-pentane-1,5-diol
• DTXSID30968109
• 2-(ETHOXYMETHYL)-2,5-PENTANEDIOL
• 5344-33-2

• Inchi： 1S/C10H22O3/c1-4-13-8-10(3,7-12)5-9(2)6-11/h9,11-12H,4-8H2,1-3H3
• InChI Key： GFACVWGNHPBNPQ-UHFFFAOYSA-N
• SMILES： O(CC)CC(C)(CO)CC(C)CO

Computed Properties

• Exact Mass: 190.15696
• Monoisotopic Mass: 190.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69
• LogP: 1.04000